N-(4-fluorophenyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)sulfinyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfinylacetamide
• InChI: InChI=1S/C19H18FN3O3S/c1-23-17(13-3-9-16(26-2)10-4-13)11-21-19(23)27(25)12-18(24)22-15-7-5-14(20)6-8-15/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key: KDWLROHVCMOHTI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1S(=O)CC(=O)NC2=CC=C(C=C2)F)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18FN3O3S
• Molecular Weight: 387.4 g/mol

Description

N-(4-fluorophenyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)sulfinyl)acetamide is a useful research compound. Its molecular formula is C19H18FN3O3S and its molecular weight is 387.43. The purity is usually 95%.
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Scientific Research Applications

Antinociceptive Pharmacology

Compounds with structural features similar to N-(4-fluorophenyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)sulfinyl)acetamide have been studied for their antinociceptive pharmacology. For instance, a study on a novel nonpeptidic bradykinin B1 receptor antagonist demonstrated significant antinociceptive actions in various pain models, suggesting potential applications in the treatment of inflammatory and neuropathic pain states (Porreca et al., 2006).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity in vitro. This suggests that compounds with similar structural moieties could potentially be explored for their antioxidant properties, contributing to the development of novel antioxidant agents (Chkirate et al., 2019).

Anticancer and Antiproliferative Effects

Research on heterocyclic derivatives including 1,3,4-oxadiazole and pyrazole novel derivatives has focused on their potential in toxicity assessment, tumor inhibition, and antioxidant, analgesic, and anti-inflammatory actions. This highlights the role of structural elements similar to those found in this compound in the development of new anticancer drugs (Faheem, 2018).

Anti-inflammatory Activity

Novel sulfonamide derivatives incorporating structural features similar to the compound have been synthesized and characterized for their anti-inflammatory activity. This research avenue suggests potential applications in the development of anti-inflammatory drugs, demonstrating the diverse therapeutic potentials of such compounds (Bhat et al., 2020).